3-[(4-methylphenyl)thio]dibenzo[b,f][1,4]oxazepin-11(10H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of dibenzo[b,f][1,4]oxazepin derivatives involves multiple steps, including ring closure reactions and functional group transformations. A common approach includes the ring closure of sodium salts of 2-halogeno-2′-hydroxy-benzanilides to form dibenzo[b,f]-1,4-oxazepin-11(10H)-ones with electron-attracting substituents (Künzle & Schmutz, 1969). Another method involves the intramolecular nucleophilic substitution for the 2-nitro group in 2-hydroxyanilides of 2-nitrobenzoic acids, leading to the formation of the core oxazepin structure (Samet et al., 2006).
Molecular Structure Analysis
The molecular structure of dibenzo[b,f][1,4]oxazepin derivatives has been elucidated through various spectroscopic and crystallographic methods. Studies reveal significant conformational characteristics, including the dihedral angles between phenyl rings and the conformation of the seven-membered ring. Such structural insights are crucial for understanding the interaction of these compounds with biological targets and their reactivity patterns (Bandoli & Nicolini, 1982).
Chemical Reactions and Properties
Dibenzo[b,f][1,4]oxazepin derivatives undergo a variety of chemical reactions, including heteroaromatic annulation, which allows for the efficient synthesis of fused heterocycles. These reactions are facilitated by the compound's ability to act as a three-carbon synthon, enabling the regiospecific annulation of various heterocycles (Kumar et al., 2007). Moreover, the introduction of substituents at the 11-position, such as amino groups, expands the chemical diversity and potential applications of these compounds (Hunziker et al., 1967).
Physical Properties Analysis
The physical properties of dibenzo[b,f][1,4]oxazepin derivatives, including solubility, melting points, and crystal structures, are determined by their molecular architecture. The conformational analysis and solid-state structures provide insights into the compound's physicochemical properties, which are essential for its processing and formulation (Osman et al., 2011).
Chemical Properties Analysis
The chemical properties of dibenzo[b,f][1,4]oxazepin derivatives are characterized by their reactivity towards nucleophiles, electrophiles, and various reagents. These compounds exhibit a range of reactions, including nucleophilic substitution, cyclocarbonylation, and alkynylation, highlighting their versatility as intermediates in organic synthesis (Yang et al., 2010).
properties
IUPAC Name |
9-(4-methylphenyl)sulfanyl-5H-benzo[b][1,4]benzoxazepin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15NO2S/c1-13-6-8-14(9-7-13)24-15-10-11-16-19(12-15)23-18-5-3-2-4-17(18)21-20(16)22/h2-12H,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFZOKOKGBKZBPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SC2=CC3=C(C=C2)C(=O)NC4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(4-methylphenyl)sulfanyl]dibenzo[b,f][1,4]oxazepin-11(10H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.